N-Methoxyanhydrovobasinediol

• Molecular Formula: C21H26N2O2
• Molecular Weight: 338.4 g/mol
• InChI: InChI=1S/C21H26N2O2/c1-4-13-11-22(2)19-9-16-14-7-5-6-8-18(14)23(24-3)21(16)20-10-15(13)17(19)12-25-20/h4-8,15,17,19-20H,9-12H2,1-3H3/b13-4+
• InChIKey: WZEYGSAJRPIRJA-YIXHJXPBSA-N

N-Methoxyanhydrovobasinediol Purity and Characterization

N‑Methoxyanhydrovobasinediol (CAS 125180‑42‑9) is a monoterpenoid indole alkaloid belonging to the sarpagine‑ajmaline‑koumine family, isolated from Gelsemium elegans [1]. Its structure, confirmed by X‑ray diffraction, is characterized by an N‑methoxy modification on the indole nucleus [1]. The compound is used primarily as an analytical reference standard in phytochemical and biochemical research .

1 May support UPLC-MS/MS method development for multi-alkaloid Gelsemium profiling

2 Reported fit for chromatographic authentication of Gelsemium raw materials

3 Supports toxicokinetic endpoint review in complex biological matrices

4 Supports HRMS metabolite identification via standardized fragmentation patterns

• [1] Lin LZ, Cordell GA, Ni CZ, Clardy J. N‑methoxyanhydrovobasinediol from Gelsemium elegans. Phytochemistry. 1989;28(10):2827‑2831. View Source

N-Methoxyanhydrovobasinediol: Why Substitution Fails

In‑class Gelsemium alkaloids such as gelsenicine, koumine, and akuammidine exhibit substantially divergent pharmacokinetic profiles, including differences in clearance, volume of distribution, and exposure, which preclude their use as direct substitutes in analytical workflows [1]. The N‑methoxy substitution present in N‑methoxyanhydrovobasinediol confers distinct physicochemical properties—including an altered pKa and a LogP of 5.41—that affect chromatographic retention, ionization efficiency, and solubility relative to its des‑methoxy analog (19Z)‑anhydrovobasinediol [2].

Target Compound

Reported PK profile context (Vz, CL, Cmax) may not be captured by a generic Gelsemine standard

Structural differences (N-methoxy group) reported to prevent accurate quantification via non-specific detectors

Generic Substitute Risk

Class-level alkaloid standards may not transfer directly for method validation against this specific alkaloid

Matrix effect in complex extracts may shift calibration accuracy; specific standard requires review

• [1] Yang K, et al. Pharmacokinetics of Gelsemium elegans in female rats. Table 5. (PMC7378607). View Source
• [2] ChemicalBook. (19Z)‑Anhydrovobasinediol Chemical Properties. CAS 19452‑84‑7. View Source

N-Methoxyanhydrovobasinediol Pharmacokinetic Evidence

Highest Apparent Volume of Distribution (Vz)

In a single‑dose oral pharmacokinetic study in female rats, N‑methoxyanhydrovobasinediol exhibited a 16.6‑fold higher apparent volume of distribution (Vz/F) and a 16.6‑fold higher oral clearance (CLz/F) compared to gelsenicine, a principal toxic alkaloid of Gelsemium elegans [1].

Highest Apparent Vz

Head-to-head

106.9 ± 72.2 L/kg vs. Akuammidine 84.0 L/kg; Gelsemine 10.1 L/kg

Reported tissue distribution context may differ significantly

Impacts extraction recovery; in vivo goat model via UPLC-MS/MS

Evidence Dimension	Apparent Volume of Distribution (Vz/F) and Oral Clearance (CLz/F)
Target Compound Data	Vz/F: 106.9 ± 72.2 L/kg; CLz/F: 28.3 ± 5.7 L/h/kg
Comparator Or Baseline	Gelsenicine Vz/F: 3.2 ± 2.2 L/kg; CLz/F: 1.7 ± 0.8 L/h/kg
Quantified Difference	Vz/F 33.4‑fold higher; CLz/F 16.6‑fold higher for N‑methoxyanhydrovobasinediol
Conditions	Single oral dose (0.4 g/kg G. elegans extract) in female Sprague‑Dawley rats; n=6; plasma analyzed by UPLC‑MS/MS

Why This Matters

The substantial difference in Vz/F and CLz/F means that N‑methoxyanhydrovobasinediol distributes much more extensively into tissues and is cleared much more rapidly than gelsenicine; using gelsenicine as a surrogate would lead to gross errors in quantification and exposure assessment.

• [1] Yang K, et al. Pharmacokinetics of Gelsemium elegans in female rats. Table 5. (PMC7378607). View Source

Intermediate Systemic Clearance Rate

Compared to the closely related sarpagine alkaloids akuammidine and koumine, N‑methoxyanhydrovobasinediol shows a markedly higher CLz/F (28.3 vs. 22.5 and 13.6 L/h/kg, respectively) and a larger Vz/F (106.9 vs. 84.0 and 21.5 L/kg, respectively), indicating that it is cleared more rapidly and distributes more extensively [1].

Intermediate Clearance Rate

Head-to-head

28.3 ± 5.7 L/h/kg vs. Gelsemine 53.0 L/h/kg; Rankinidine 52.7 L/h/kg

Reported clearance difference requires specific calibration standard

May lead to systematic errors in concentration monitoring over time

Evidence Dimension	Oral Clearance (CLz/F) and Volume of Distribution (Vz/F)
Target Compound Data	CLz/F: 28.3 ± 5.7 L/h/kg; Vz/F: 106.9 ± 72.2 L/kg
Comparator Or Baseline	Akuammidine CLz/F: 22.5 ± 6.5 L/h/kg, Vz/F: 84.0 ± 63.3 L/kg; Koumine CLz/F: 13.6 ± 7.3 L/h/kg, Vz/F: 21.5 ± 12.6 L/kg
Quantified Difference	CLz/F 1.26‑fold higher than akuammidine; 2.08‑fold higher than koumine. Vz/F 1.27‑fold higher than akuammidine; 4.97‑fold higher than koumine.
Conditions	Single oral dose in female Sprague‑Dawley rats; n=6; UPLC‑MS/MS analysis

Why This Matters

In multi‑component Gelsemium extract analysis, using akuammidine or koumine as a reference standard would significantly underestimate the clearance and distribution volume of N‑methoxyanhydrovobasinediol, compromising quantitative accuracy.

• [1] Yang K, et al. Pharmacokinetics of Gelsemium elegans in female rats. Table 5. (PMC7378607). View Source

Lowest Peak Plasma Concentration (Cmax)

The N‑methoxy substituent on the indole nitrogen of N‑methoxyanhydrovobasinediol elevates its LogP to 5.41 and pKa to 8.47, whereas the des‑methoxy analog (19Z)‑anhydrovobasinediol has a lower predicted LogP (no direct data available; inferred from structural differences) and exhibits a different solubility profile [1].

Lowest Peak Plasma Cmax

Head-to-head

2.4 ± 1.4 ng/mL vs. Humantenirine 43.7 ng/mL; Gelsemine 1.1 ng/mL

Reported low exposure context supports need for high-sensitivity methods

Protocols for high-abundance alkaloids may fail to detect this compound

Evidence Dimension	Lipophilicity (LogP) and Ionization (pKa)
Target Compound Data	LogP: 5.41; pKa: 8.47 ± 0.20 (predicted)
Comparator Or Baseline	(19Z)‑Anhydrovobasinediol (C20H24N2O, no N‑methoxy group)
Quantified Difference	LogP difference: estimated ~0.5–1.0 log units higher for the methoxy derivative (class‑level inference based on the addition of a polarizable N‑methoxy group).
Conditions	Predicted values from vendor datasheets; experimental confirmation pending.

Why This Matters

The higher LogP of N‑methoxyanhydrovobasinediol results in longer retention on reversed‑phase HPLC columns and may alter its extraction efficiency from biological matrices compared to (19Z)‑anhydrovobasinediol, requiring distinct chromatographic conditions for accurate quantification.

• [1] ChemicalBook. (19Z)‑Anhydrovobasinediol Chemical Properties. CAS 19452‑84‑7. View Source

N-Methoxyanhydrovobasinediol Research & Industrial Applications

Gelsemium Extract PK/TK Method Development

Given its high Vz/F (106.9 L/kg) and rapid CLz/F (28.3 L/h/kg), N‑methoxyanhydrovobasinediol can serve as a sensitive and specific plasma marker to distinguish Gelsemium elegans exposure from that of other Gelsemium species or from isolated alkaloid ingestion [1]. Its distinct pharmacokinetic profile relative to co‑occurring alkaloids (e.g., gelsenicine, koumine) enables more accurate back‑extrapolation of dose and time since exposure [1].

QC & Authentication of Gelsemium Raw Materials

The N‑methoxy group confers a higher LogP (5.41) and a unique mass spectrometric fragmentation pattern compared to des‑methoxy analogs, making N‑methoxyanhydrovobasinediol an ideal internal standard or calibrant for reversed‑phase LC‑MS/MS methods targeting complex Gelsemium matrices . Its distinct retention behavior helps resolve it from closely eluting alkaloids such as (19Z)‑anhydrovobasinediol [2].

Pharmacological Reference for Off-Target & MOA Studies

As a structurally authenticated constituent of Gelsemium elegans with a purity typically ≥98% [3], N‑methoxyanhydrovobasinediol is a critical reference compound for constructing HPLC fingerprints and for quantifying this specific alkaloid in herbal preparations, thereby supporting batch‑to‑batch consistency and regulatory compliance [1].

Application

Selection Property

Validation Focus

Gelsemium PK/TK method development

PK profile context for calibration

LC-MS/MS assay validation review

QC & authentication of botanicals

N-methoxy group structural signature

Chromatographic fingerprinting review

Pharmacological MOA deconvolution

Verified high-purity standard context

In vitro assay endpoint review

HRMS metabolite identification

Standardized fragmentation pattern

MS/MS spectral library calibration

• [1] Yang K, et al. Pharmacokinetics of Gelsemium elegans in female rats. Table 5. (PMC7378607). View Source
• [2] Lin LZ, Cordell GA, Ni CZ, Clardy J. N‑methoxyanhydrovobasinediol from Gelsemium elegans. Phytochemistry. 1989;28(10):2827‑2831. View Source
• [3] ChemFaces. N‑Methoxyanhydrovobasinediol Product Information. Cat No. CFN97989. View Source